Cas no 1916-63-8 (3H-Phenoxazin-3-one)
3H-Phenoxazin-3-one structure
Product Name:3H-Phenoxazin-3-one
CAS No:1916-63-8
MF:C12H7NO2
MW:197.189482927322
CID:217669
PubChem ID:114834
Update Time:2025-04-19
3H-Phenoxazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3H-Phenoxazin-3-one
- phenoxazin-3-one
- phenoxazinone
- Phenoxazone
- DTXSID20172692
- SCHEMBL8067
- 1916-63-8
- UOMHBFAJZRZNQD-UHFFFAOYSA-N
- CHEMBL147062
- NS00125738
-
- Inchi: 1S/C12H7NO2/c14-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)13-10/h1-7H
- InChI Key: UOMHBFAJZRZNQD-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C2C=CC(C=C12)=O
Computed Properties
- Exact Mass: 197.04771
- Monoisotopic Mass: 197.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
3H-Phenoxazin-3-one Related Literature
-
Orlando Crescenzi,Gaetano Correale,Adele Bolognese,Vincenzo Piscopo,Michelangelo Parrilli,Vincenzo Barone Org. Biomol. Chem. 2004 2 1577
-
Zhao Li,Xinghui Gao,Wen Shi,Xiaohua Li,Huimin Ma Chem. Commun. 2013 49 5859
-
Zhao Li,Xinghui Gao,Wen Shi,Xiaohua Li,Huimin Ma Chem. Commun. 2013 49 5859
-
Wenhao Li,Wenxue Duan,Qingxuan Tang,Zhan-Ting Li,Guanyu Yang Green Chem. 2021 23 1136
-
Muhammed Jeneesh Kariyottu Kuniyil,Ramanathan Padmanaban New J. Chem. 2019 43 13616
1916-63-8 (3H-Phenoxazin-3-one) Related Products
- 635-78-9(Resorufin)
- 87687-03-4(O-Pentylresorufin)
- 42249-61-6(Ammonium 3-oxo-3h-phenoxazin-7-olate)
- 1152-14-3(Resorufin Acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk